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Compound of Interest

Compound Name: G43-C3-TEG

Cat. No.: B12388539

A Comparative Performance Analysis of
Thermoelectric Generators

This guide provides an objective comparison of the performance of the G43-C3-TEG with other
commercial thermoelectric generators (TEGS). It is intended for researchers, scientists, and
drug development professionals who utilize TEG technology. The information presented is
supported by experimental data and detailed methodologies.

Data Presentation: Comparative Performance of
TEGs

The following table summarizes the key performance indicators for the G43-C3-TEG and two
other commercially available Bismuth Telluride (BizTes) based TEGs. The data for the G43-C3-
TEG is representative of typical BiTes modules, while the data for the commercial alternatives
is derived from published specifications.[1][2][3][4]
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G43-C3-TEG
Parameter _ TEP1-1264-1.5[2] TGM-287-1.0-1.5
(Hypothetical)
) Bismuth Telluride Bismuth Telluride Bismuth Telluride
Material ] i .
(BizTes) (BizTes) (BizTes)
Dimensions (mm) 40 x40 x 3.8 40x40x 3.4 40 x 40 x 3.8
Hot Side Temperature
230°C 230°C 150°C
(Th)
Cold Side
50°C 50°C 30°C
Temperature (Tc)
Temperature
) 180°C 180°C 120°C
Difference (AT)
Open Circuit Voltage
~8.6 V 8.6V ~5.4V
(Voc)
Internal Resistance
) ~3.0Q ~3.0Q ~6.8Q
(Rint)
Matched Load Power
~5.9W 59w ~2.7W
Output (Pmax)
Heat Flux (Qh) ~140 W ~140 W ~75W
Conversion Efficiency
~4.2% ~4.2% ~3.6%

(n)

Experimental Protocols: TEG Performance
Characterization

The following is a detailed methodology for the experimental characterization of a

thermoelectric generator's performance. This protocol is synthesized from standard industry

and academic testing procedures.

Objective: To determine the key performance parameters of a TEG module, including the

Seebeck coefficient, internal resistance, and maximum power output under a specific
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temperature gradient.

Materials and Equipment:

o Thermoelectric Generator (TEG) module

o Controlled heat source (e.g., electric hot plate, cartridge heater)

e Heat sink (e.g., aluminum block with cooling fins, water cooling block)

¢ Axial fan (for forced convection, if applicable)

e 2 x K-type thermocouples

o Thermal interface material (e.g., graphite sheet, thermal paste)

¢ Variable DC electronic load

 Digital multimeter

o Data acquisition system

o Clamping mechanism to apply consistent pressure

Procedure:

e Preparation and Setup:

1. Clean the surfaces of the TEG module, heat source, and heat sink to ensure good thermal
contact.

2. Apply a thin, uniform layer of thermal interface material to both the hot and cold sides of
the TEG module.

3. Place the TEG module on the heat source and mount the heat sink on top of the TEG.

4. Position one K-type thermocouple on the hot side surface of the TEG and the other on the
cold side surface. Ensure the thermocouples are in direct contact with the ceramic plates
of the module.
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5. Use the clamping mechanism to apply a consistent and uniform pressure across the
setup. A recommended pressure for optimal performance is typically around 1.3 MPa.

Open Circuit Voltage (Voc) and Seebeck Coefficient (S) Measurement:
1. Connect the leads of the TEG to a digital multimeter set to measure DC voltage.

2. Set the heat source to a desired temperature and allow the system to reach thermal
equilibrium, indicated by stable temperature readings from both thermocouples.

3. Record the hot side temperature (Th), the cold side temperature (Tc), and the open-circuit
voltage (Voc).

4. The Seebeck coefficient of the module can be estimated using the formula: S = Voc / (Th -
TC).

Internal Resistance (Rint) and Power Output (P) Measurement:
1. Disconnect the multimeter and connect the TEG leads to the variable DC electronic load.
2. Maintain the same stable temperature difference (AT) as in the previous step.

3. Vary the load resistance (RL) across a range of values. For each resistance value,
measure the voltage (VL) across the load and the current (I) flowing through it.

4. The internal resistance (Rint) of the TEG can be determined from the slope of the V-I
curve, where VL = Voc - | * Rint.

5. Calculate the power output for each load resistance using the formula: P = VL * I.

6. The maximum power output (Pmax) occurs when the load resistance matches the internal
resistance of the TEG (RL = Rint).

Data Analysis:

1. Plot the power output (P) as a function of the load resistance (RL) to identify the maximum
power point.
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2. Plot the voltage (VL) versus the current (1) to determine the internal resistance from the
slope of the line.

3. Repeat the experiment for different temperature gradients to characterize the TEG's
performance over a range of operating conditions.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships of key

TEG performance parameters.
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1. Experimental Setup

Prepare Surfaces & Apply TIM

Mount TEG between Heat Source & Heat Sink

Attach Thermocouples

Apply Uniform Pressure

Proceed to Measurement

2. Measurement

Achieve Thermal Equilibrium

Measure Open Circuit Voltage (Voc) Vary External Load (RL)

Measure Load Voltage (VL) & Current (1)

B. Data Analysis

A \

Calculate Seebeck Coefficient
S =Voc /AT

Plot V-I Curve to find Internal Resistance (Rint)

Plot Power Curve (P=VL*I) [€4—

'

Determine Max Power Output (Pmax at RL=Rint)

Click to download full resolution via product page

Caption: Experimental workflow for TEG performance characterization.
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Material Properties & Operating Conditions
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Module (Jharacteristics
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ZT = ST/ (pk) Internal Resistance (Rint)

Open Circuit Voltage
(Voc = S * AT)

Performange Metrics

Max Power Output
Pmax = Voc?/ (4 * Rint)

Conversion Efficiency (n)
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Caption: Logical relationship of key TEG performance parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [comparing the performance of G43-C3-TEG with other
commercial TEGs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388539#comparing-the-performance-of-g43-c3-
teg-with-other-commercial-tegs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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